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Compound of Interest

Compound Name: Hexane-1,4-diol

Cat. No.: B092695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexane-1,4-diol, a dihydric alcohol, serves as a versatile building block in various chemical

syntheses and has garnered interest for its utility in material science and as a probe in studying

biological systems. This technical guide provides a detailed overview of its chemical and

physical properties, synthesis, reactivity, and spectroscopic characterization.

Core Chemical and Physical Properties
Hexane-1,4-diol is a chiral compound with the chemical formula C₆H₁₄O₂. Due to the presence

of two hydroxyl groups, it exhibits hydrogen bonding, which significantly influences its physical

properties. The following tables summarize its key identifiers and physical characteristics.

Table 1: Chemical Identifiers for Hexane-1,4-diol
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Identifier Value Source

CAS Number 16432-53-4 [1][2]

Molecular Formula C₆H₁₄O₂ [1]

Molecular Weight 118.17 g/mol [1]

IUPAC Name hexane-1,4-diol [1]

InChI
InChI=1S/C6H14O2/c1-2-

6(8)4-3-5-7/h6-8H,2-5H2,1H3
[1][3]

InChIKey
QVTWBMUAJHVAIJ-

UHFFFAOYSA-N
[1][3]

SMILES CCC(O)CCCO [1]

Table 2: Physical Properties of Hexane-1,4-diol

Property Value Notes Source

Boiling Point
221.7 °C (rough

estimate)
Estimated value.

Melting Point 26.38 °C (estimate) Estimated value.

Density 0.9756 g/cm³

Solubility in Water Soluble

The two hydroxyl

groups allow for

hydrogen bonding

with water.

[4]

Solubility in Organic

Solvents

Soluble in polar

organic solvents like

ethanol and acetone.

"Like dissolves like"

principle applies.
[4][5]

XLogP3 0.4
A measure of

lipophilicity.
[1]

Topological Polar

Surface Area
40.5 Å² [1]
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Synthesis of Hexane-1,4-diol
A common laboratory-scale synthesis of Hexane-1,4-diol involves the reduction of a

corresponding ketohexanoate ester.

Experimental Protocol: Reduction of a Ketohexanoate
Ester
This procedure outlines the synthesis of Hexane-1,4-diol from a methyl or ethyl ketohexanoate

precursor using lithium aluminum hydride (LiAlH₄) as the reducing agent.

Materials:

Methyl or Ethyl 4-ketohexanoate

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Anhydrous sodium sulfate

Water

Hydrochloric acid (dilute)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b092695?utm_src=pdf-body
https://www.benchchem.com/product/b092695?utm_src=pdf-body
https://www.benchchem.com/product/b092695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

In a dry, three-necked round-bottom flask equipped with a reflux condenser, a dropping

funnel, and a magnetic stirrer, a suspension of lithium aluminum hydride in anhydrous diethyl

ether is prepared under an inert atmosphere (e.g., nitrogen or argon).

A solution of the ketohexanoate ester in anhydrous diethyl ether is added dropwise to the

LiAlH₄ suspension with stirring. The rate of addition should be controlled to maintain a gentle

reflux.

After the addition is complete, the reaction mixture is refluxed for several hours to ensure the

complete reduction of the ester.

The reaction is then cooled in an ice bath, and the excess LiAlH₄ is cautiously quenched by

the slow, dropwise addition of water, followed by a dilute solution of hydrochloric acid.

The resulting mixture is filtered to remove the aluminum salts.

The organic layer is separated using a separatory funnel, and the aqueous layer is extracted

several times with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate,

and filtered.

The solvent is removed under reduced pressure using a rotary evaporator to yield crude

Hexane-1,4-diol.

The crude product can be purified by fractional distillation under reduced pressure.

Expected Yield: 75-85%[6]

Chemical Reactivity
The chemical behavior of Hexane-1,4-diol is primarily dictated by its two hydroxyl groups,

which can undergo typical alcohol reactions such as esterification and etherification. Its

bifunctional nature makes it a valuable monomer in polymerization reactions.
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Esterification
Hexane-1,4-diol readily reacts with carboxylic acids or their derivatives (e.g., acid chlorides,

anhydrides) in the presence of an acid catalyst to form esters.

Experimental Protocol: Fischer Esterification of Hexane-
1,4-diol
This protocol describes the acid-catalyzed esterification of Hexane-1,4-diol with a carboxylic

acid.

Materials:

Hexane-1,4-diol

Carboxylic acid (e.g., acetic acid)

Concentrated sulfuric acid (catalyst)

Toluene or another suitable solvent for azeotropic removal of water

Dean-Stark apparatus

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Separatory funnel

Sodium bicarbonate solution (saturated)

Brine

Anhydrous magnesium sulfate
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Procedure:

Hexane-1,4-diol, the carboxylic acid, and a catalytic amount of concentrated sulfuric acid

are dissolved in toluene in a round-bottom flask.

The flask is equipped with a Dean-Stark apparatus and a reflux condenser.

The reaction mixture is heated to reflux. The water formed during the reaction is removed

azeotropically with toluene and collected in the Dean-Stark trap.

The reaction is monitored (e.g., by TLC or GC) until the starting material is consumed.

After cooling to room temperature, the reaction mixture is transferred to a separatory funnel.

The organic layer is washed with a saturated sodium bicarbonate solution to neutralize the

acidic catalyst, followed by washing with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude ester.

The product can be purified by distillation or chromatography.

Spectroscopic Analysis
Spectroscopic techniques are crucial for the structural elucidation and purity assessment of

Hexane-1,4-diol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure.

¹H NMR: The proton NMR spectrum will show characteristic signals for the protons on the

carbon backbone and the hydroxyl protons. The chemical shifts, splitting patterns

(multiplicity), and integration of these signals can be used to confirm the structure.

¹³C NMR: The carbon NMR spectrum will display distinct peaks for each unique carbon atom

in the molecule, confirming the carbon skeleton.[1]
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Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Hexane-1,4-diol is characterized by a broad absorption band in the

region of 3200-3600 cm⁻¹, which is indicative of the O-H stretching vibration of the hydroxyl

groups due to hydrogen bonding. Strong absorptions in the 2850-3000 cm⁻¹ region correspond

to C-H stretching vibrations of the alkyl chain. The C-O stretching vibrations typically appear in

the 1000-1260 cm⁻¹ region.

Logical Relationships of Hexane-1,4-diol Properties
The following diagram illustrates the relationship between the structure of Hexane-1,4-diol and

its properties and applications.

Structure-Property-Application Relationship of Hexane-1,4-diol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092695?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

